molecular formula C18H22N2O3S B2391233 2-(benzylthio)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide CAS No. 1903265-77-9

2-(benzylthio)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide

Cat. No. B2391233
CAS RN: 1903265-77-9
M. Wt: 346.45
InChI Key: KGQOXDXDIOVVAX-UHFFFAOYSA-N
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Description

2-(benzylthio)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have a wide range of biochemical and physiological effects, and has been shown to be a potent inhibitor of certain enzymes.

Scientific Research Applications

Chemical Synthesis and Biological Activities

The synthesis of complex molecules often involves multi-step reactions to introduce various functional groups. For example, the study by Su et al. (1988) explores the chemical synthesis and biological activities of 5-deazaaminopterin analogues, which includes the process of condensation and cyclization similar in concept to the compound of interest. Although not directly related, this research highlights the intricate processes involved in synthesizing compounds with potential biological activities, such as anticancer properties (Su et al., 1988).

Antimicrobial Evaluation

Compounds with acetamide groups have been evaluated for their antimicrobial activities. For instance, Fuloria et al. (2009) synthesized novel imines and thiazolidinones, showcasing the antimicrobial evaluation process. Studies like these demonstrate the potential of acetamide derivatives in developing new antimicrobial agents (Fuloria et al., 2009).

Discovery of Clinical Candidates

The development of clinical candidates for treating diseases involves identifying compounds with specific biological activities. Shibuya et al. (2018) discovered a clinical candidate, K-604, for treating diseases involving ACAT-1 overexpression. This process illustrates the journey from molecular design to clinical candidate selection, emphasizing the importance of chemical synthesis and biological evaluation in drug discovery (Shibuya et al., 2018).

Antimicrobial Activities of Fused Derivatives

The synthesis of fused derivatives with antimicrobial activities involves complex chemical reactions. Wardkhan et al. (2008) explored new approaches for synthesizing thiazoles and their fused derivatives, indicating the breadth of research in synthesizing compounds with potential antimicrobial properties (Wardkhan et al., 2008).

Synthesis of Pyridin-Thiones and Their Applications

Elgemeie and Ramiz (1990) focused on the novel synthesis of pyridin-2(1H)-thiones and thieno[2,3-b]-pyridines, illustrating the versatility of pyridine derivatives in chemical synthesis and their potential applications in various fields, including medicinal chemistry (Elgemeie & Ramiz, 1990).

properties

IUPAC Name

2-benzylsulfanyl-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O3S/c1-14-10-16(23-2)11-18(22)20(14)9-8-19-17(21)13-24-12-15-6-4-3-5-7-15/h3-7,10-11H,8-9,12-13H2,1-2H3,(H,19,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGQOXDXDIOVVAX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=O)N1CCNC(=O)CSCC2=CC=CC=C2)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(benzylthio)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide

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